Cas no 1335-44-0 (Benzeneacetaldehyde,ar-(1-methylethyl)-)

Benzeneacetaldehyde,ar-(1-methylethyl)- Properties

Names and Identifiers

• Benzeneacetaldehyde,ar-(1-methylethyl)-
• 2-(3-propan-2-ylphenyl)acetaldehyde
• HOMO CUMINIC ALDEHYDE 50
• [3-(propan-2-yl)phenyl]acetaldehyde
• ar-Isopropylphenylacetaldehyde
• Benzeneacetaldehyde,ar-(1-methylethyl)
• EINECS 215-634-5
• ar-(1-methylethyl)-benzeneacetaldehyd
• Cuminacetaldehyde
• M-CYMENE-7-CARBOXALDEHYDE
• ar-(1-methylethyl)-Benzeneacetaldehyde
• Benzeneacetaldehyde, ar-(1-methylethyl)-
• +Expand

• InChIKey： FSKGFRBHGXIDSA-UHFFFAOYSA-N
• Inchi： 1S/C11H14O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,8-9H,7H2,1-2H3
• SMILES： C1(C(C)C)=CC=C(CC=O)C=C1

Computed Properties

• Exact Mass: 162.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.104
• Heavy Atom Count: 12
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.55140
• PSA: 17.07000
• Refractive Index: 1.503
• Boiling Point: 241.7°Cat760mmHg
• Flash Point: 107.7°C
• Density: 0.956